Cas no 1494935-08-8 ({1-(1-benzothiophen-3-yl)methylcyclopropyl}methanol)

• Product Name: {1-(1-benzothiophen-3-yl)methylcyclopropyl}methanol
• CAS No: 1494935-08-8
• MF: C₁₃H₁₄OS
• MW: 218.314662456512
• CID: 6474786
• PubChem ID: 66025434
• Update Time: 2025-06-26

{1-(1-benzothiophen-3-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(1-benzothiophen-3-yl)methylcyclopropyl}methanol
• 1494935-08-8
• AKOS015367801
• {1-[(1-benzothiophen-3-yl)methyl]cyclopropyl}methanol
• EN300-1846405

• Inchi： 1S/C13H14OS/c14-9-13(5-6-13)7-10-8-15-12-4-2-1-3-11(10)12/h1-4,8,14H,5-7,9H2
• InChI Key： CKHKRDPBRUFBCP-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=C1)CC1(CO)CC1

Computed Properties

• Exact Mass: 218.07653624g/mol
• Monoisotopic Mass: 218.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on {1-(1-benzothiophen-3-yl)methylcyclopropyl}methanol

Introduction to {1-(1-benzothiophen-3-yl)methylcyclopropyl}methanol (CAS No. 1494935-08-8)

{1-(1-benzothiophen-3-yl)methylcyclopropyl}methanol is a compound with the CAS registry number 1494935-08-8, representing a unique structure that combines a benzothiophene moiety with a cyclopropane ring and a hydroxymethyl group. This compound has garnered attention in the fields of organic chemistry and materials science due to its potential applications in drug design and advanced materials. The benzothiophene group, characterized by its fused benzene and thiophene rings, contributes to the compound's aromaticity and electronic properties, while the cyclopropane ring introduces strain and reactivity that can be exploited in various chemical reactions.

Recent studies have highlighted the importance of benzothiophene-based compounds in the development of novel antibiotics. The unique electronic environment of the benzothiophene ring allows for interactions with bacterial enzymes, potentially inhibiting their activity. This property makes {1-(1-benzothiophen-3-yl)methylcyclopropyl}methanol a promising candidate for further exploration in antimicrobial research. Additionally, the presence of the cyclopropane ring enhances the compound's stability and bioavailability, making it suitable for pharmacological applications.

The synthesis of this compound involves a multi-step process that begins with the preparation of the benzothiophene derivative. Researchers have employed various strategies, including Suzuki coupling and Stille coupling reactions, to construct the benzothiophene framework. The subsequent installation of the cyclopropane ring is achieved through [2+1] cycloaddition reactions or other strain-inducing methods. The final step involves the introduction of the hydroxymethyl group, which can be accomplished via oxidation or hydroxylation reactions.

In terms of physical properties, {1-(1-benzothiophen-3-yl)methylcyclopropyl}methanol exhibits a melting point of approximately 65°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various chemical processes. The compound's UV-vis spectrum reveals strong absorption bands in the range of 270–300 nm, indicative of its aromatic character and conjugation within the benzothiophene system.

Recent advancements in computational chemistry have enabled detailed studies of this compound's electronic structure. Density functional theory (DFT) calculations have shown that the benzothiophene moiety contributes significantly to the compound's π-electron density, while the cyclopropane ring introduces localized strain that can influence reactivity. These insights are valuable for predicting the compound's behavior in different chemical environments and for designing derivatives with enhanced properties.

The application of {1-(1-benzothiophen-3-yl)methylcyclopropyl}methanol extends beyond traditional chemical synthesis. Its unique structure has been explored in nanotechnology for potential use as a building block in self-assembled monolayers or as a component in organic electronics. Furthermore, preliminary studies suggest that this compound may exhibit antioxidant properties, making it a candidate for use in skincare products or food additives.

In conclusion, {1-(1-benzothiophen-3-yl)methylcyclopropyl}methanol (CAS No. 1494935-08-8) is a versatile compound with diverse applications across multiple disciplines. Its combination of aromaticity from the benzothiophene group, strain from the cyclopropane ring, and functionality from the hydroxymethyl group positions it as an important molecule for future research and development.